Cas no 2380-22-5 (7-Oxooctadecanoic Acid Methyl Ester)

• Product Name: 7-Oxooctadecanoic Acid Methyl Ester
• CAS No: 2380-22-5
• Molecular Formula: C₁₉H₃₆O₃
• Molecular Weight: 312.48734
• CID: 250942
• PubChem ID: 537006

7-Oxooctadecanoic Acid Methyl Ester Properties

Names and Identifiers

• Octadecanoic acid,7-oxo-, methyl ester
• 7-Oxooctadecanoic Acid Methyl Ester
• 7-Oxooctadecanoic Ac
• Methyl 7-oxooctadecanoate
• 7-oxo-octadecanoic acid methyl ester
• 7-Oxooctadecansaeuremethylester
• Methyl 7-ketooctadecanate
• methyl 7-keto-octadecanoate
• Methyl-7-oxo-octadecanoat
• Methyl 7-oxooctadecanoate, 97%
• Methyl 7-oxooctadecanoate,97%
• QTHPCXRUUSTYCU-UHFFFAOYSA-N
• Methyl 7-oxooctadecanoate #
• 2380-22-5
• Octadecanoic acid, 7-oxo-, methyl ester
• SCHEMBL6415465
• FT-0750634
• DTXSID80336879
• METHYL7-OXOOCTADECANOATE
• Methyl 7-Ketooctadecanoate
• Methyl 7-Ketooctadecanoate; Methyl 7-Oxooctadecanoate;

• InChIKey： QTHPCXRUUSTYCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H36O3/c1-3-4-5-6-7-8-9-10-12-15-18(20)16-13-11-14-17-19(21)22-2/h3-17H2,1-2H3
• SMILES： CCCCCCCCCCCC(CCCCCC(OC)=O)=O

Computed Properties

• Exact Mass: 312.26600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 17
• Monoisotopic Mass: 312.26644501g/mol
• Heavy Atom Count: 22
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 5.59990
• PSA: 43.37000
• Melting Point: 50-52 °C(lit.)
• Flash Point: >230 °F
• Color/Form: Not determined
• Solubility: Not determined

7-Oxooctadecanoic Acid Methyl Ester Security Information

• WGK Germany：3

7-Oxooctadecanoic Acid Methyl Ester Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters